Cas no 33948-36-6 (2-iodocyclohex-2-en-1-one)

2-iodocyclohex-2-en-1-one Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-iodo-
• 2-Benzylsulfanyl-4,5-dihydrothiazole
• 2-IODO-2-CYCLOHEXEN-1-ONE
• 2-Iodocyclohex-2-en-1-one
• 2-iodocyclohex-2-enone
• 2-BENZYLSULFANYL-4,5-DIHYDRO-THIAZOLE
• 2-iodo-2-cyclohexenone
• SCHEMBL6826368
• 2-Iodo-cyclohex-2-enone
• MFCD09056820
• DTXSID401312022
• EN300-175159
• 2-iodo-cyclohex-2-en-1-one
• AKOS026742839
• 33948-36-6
• AS-58559
• 2-Cyclohexen-1-one, 2-iodo-
• CS-0309325
• DB-330387
• +Expand

• MDL： MFCD09056820
• InChIKey： IPFSJCDRYRZTJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7IO/c7-5-3-1-2-4-6(5)8/h3H,1-2,4H2
• SMILES： C1CCC(=O)C(=C1)I

Computed Properties

• Exact Mass: 221.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 221.95416g/mol
• Heavy Atom Count: 8
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.05830
• PSA: 17.07000
• Boiling Point: 320.0±17.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 173.3±8.1 °C
• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3

2-iodocyclohex-2-en-1-one Security Information

• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：Danger

2-iodocyclohex-2-en-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%